Cas no 115-39-9 (Bromophenol blue)

• Product Name: Bromophenol blue
• CAS No: 115-39-9
• MF: C₁₉H₁₀Br₄O₅S
• MW: 669.9607
• MDL: MFCD00005875
• CID: 35802
• Update Time: 2023-10-30

Bromophenol blue Chemical and Physical Properties

Names and Identifiers

• Bromophenol Blue
• 3,3,5,5-Tetrabromophenolsulfonephthalein
• BPB
• Tetrabromophenoltetrabromosulfonephthalein
• Bromophenol blue solution
• Bromphenol Blue
• tetrabromophenolsulphonephthalein
• BROMOPHENOL BLUE INDICATOR
• C19H10Br4O5S
• 2,6-dibromo-4-[3-(3,5-dibromo-4-hydroxyphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]phenol
• 3',3'',5',5''-Tetrabromophenolsulfonephthalein
• 3',3'',5',5''-Tetrabromophenolsulfonphthalein
• Bromophenol blue (BPB)
• Bromophenol Blue PA03870
• BroMophenol Blue, pure, indicator
• Bromphenol Blue Sultone Form
• IND
• Indicator
• 3′,3″,5′,5″-Tetrabromophenolsulfonphthalein
• 3',3",5',5"-Tetrabromophenolsulfonephthalein
• NSC 7818
• ALBUTEST
• Aalbutest
• Bromophnol blue
• Bromophemol blue
• bleudebromophenol
• BROMOPHENOL BLUE TS
• Tetrabromphenol Blue
• 3,3',5,5'-Tetrabromophenolsulfonphthalein
• 3',3'',5',5''-Tetrabromophenolsulfophthalein
• Bromophenol Blue, ACS reagent
• NSC7818
• UDSAIICHUKSCKT-UHFFFAOYSA-N
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[2,6-dibromo-
• 0R2
• 0R2969YC90
• Bromophenol Blue, pure, indicat
• BromophenolBlue
• Bromophenol blue

• MDL： MFCD00005875
• Inchi： 1S/C19H10Br4O5S/c20-12-5-9(6-13(21)17(12)24)19(10-7-14(22)18(25)15(23)8-10)11-3-1-2-4-16(11)29(26,27)28-19/h1-8,24-25H
• InChI Key： UDSAIICHUKSCKT-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C([H])=C(C=1[H])C1(C2C([H])=C(C(=C(C=2[H])Br)O[H])Br)C2=C([H])C([H])=C([H])C([H])=C2S(=O)(=O)O1)Br)O[H]
• BRN： 0061698

Computed Properties

• Exact Mass: 665.69800
• Monoisotopic Mass: 665.698245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 92.2
• Surface Charge: 0
• XLogP3: 5.8

Experimental Properties

• Color/Form: Light yellow to brownish yellow powder.
• Density: 0.954 g/mL at 20 °C
• Melting Point: 273 °C (lit.)
• Boiling Point: 605.6°Cat760mmHg
• Flash Point: 58 °C
• Refractive Index: 1.743
• Solubility: methanol: soluble10mg/mL
• Water Partition Coefficient: Freely soluble in NaOH. Soluble in sodium hydroxide, alcohol, benzene, and acetic acid. Slightly soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 92.21000
• LogP: 7.23940
• pka: 3.85(at 25℃)
• Solubility: It is soluble in sodium hydroxide solution, methanol, ethanol and benzene, and slightly soluble in water (about 0.4g/100ml). Its sodium salt is soluble in water.
• λmax: 598nm, 592nm, 436nm, 422nm, 273nm
• Merck: 1444
• PH: 3(Yellow)-4.6(Blue) 6(yellow)-7.6(blue)
• Sensitiveness: Sensitive to humidity

Bromophenol blue Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H360D,H332,H312,H319
• Warning Statement： P201,P308+P313,P280,P305+P351+P338
• Hazardous Material transportation number：UN 2265 3/PG 3
• WGK Germany：2
• Hazard Category Code： 61-20/21-36-36/37/38-20/21/22
• Safety Instruction： S53-S45-S24/25-S22
• RTECS：SJ7453000
• Hazardous Material Identification：
• PackingGroup：III
• Safety Term：S22;S24/25
• Storage Condition：Store in cold storage.
• HazardClass：3
• TSCA：Yes
• Risk Phrases：R61

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments
• Natural Products and Extracts Natural Pigments
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones

Additional information on Bromophenol blue

Professional Introduction to Bromophenol Blue (CAS No. 115-39-9)

Bromophenol Blue, a compound with the chemical formula C₁₅H₉Br₃O₅, is a highly versatile and widely utilized chemical reagent in various scientific and industrial applications. This compound is characterized by its intense blue color when dissolved in aqueous solutions, which transitions to a yellow hue upon the addition of acids or bases, making it an excellent pH indicator. With a CAS number of 115-39-9, Bromophenol Blue has been extensively studied and documented for its unique properties and applications in analytical chemistry, biochemistry, and pharmaceutical research.

The chemical structure of Bromophenol Blue consists of a brominated phenol ring system, which contributes to its stability and reactivity under various conditions. This structural feature allows it to interact with a wide range of substances, making it particularly useful in laboratory settings. The compound's solubility in water and organic solvents further enhances its utility, enabling its use in both aqueous and non-aqueous environments.

In recent years, Bromophenol Blue has gained significant attention in the field of drug development and molecular biology. Its ability to bind to proteins and nucleic acids has made it a valuable tool in biochemical assays. For instance, researchers have leveraged its properties to study protein-DNA interactions, enzyme kinetics, and the stability of biomolecular complexes. The compound's pH sensitivity also makes it an ideal candidate for monitoring acid-base reactions in biochemical pathways.

One of the most notable applications of Bromophenol Blue is in gel electrophoresis, where it serves as a tracking dye for monitoring the migration of biomolecules such as DNA, RNA, and proteins. Its distinct color change provides clear visual cues, aiding in the accurate interpretation of electrophoretic results. Additionally, its compatibility with various gel matrices ensures consistent performance across different experimental conditions.

The pharmaceutical industry has also explored the potential of Bromophenol Blue as a component in drug formulations. Its stability under various storage conditions makes it suitable for inclusion in long-term drug preparations. Furthermore, preliminary studies suggest that Bromophenol Blue may exhibit cytotoxic effects against certain cancer cell lines, although further research is needed to fully understand its therapeutic potential. These findings have opened up new avenues for investigating its role in anticancer drug design.

Bromophenol Blue's utility extends beyond laboratory research into industrial applications as well. In the food industry, it is sometimes used as a pH indicator in food processing and quality control tests. Its reliability and cost-effectiveness make it a preferred choice for manufacturers seeking precise pH measurements. Moreover, its environmental compatibility has been assessed in several studies, indicating that it does not pose significant risks to aquatic ecosystems when used responsibly.

The synthesis of Bromophenol Blue involves a series of carefully controlled chemical reactions that highlight the importance of precision in organic chemistry. The process typically begins with the bromination of phenol derivatives, followed by oxidation and functional group modifications to achieve the desired structure. Advances in synthetic methodologies have improved the efficiency and scalability of this process, making Bromophenol Blue more accessible for industrial use.

In conclusion, Bromophenol Blue (CAS No. 115-39-9) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique properties as a pH indicator, protein-binding agent, and electrophoretic tracking dye have solidified its role as an indispensable tool in research laboratories worldwide. As new studies continue to uncover its potential benefits and applications, the importance of Bromophenol Blue is likely to grow even further.